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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of BARDAC 208M, a fifth-
generation quaternary ammonium compound (QAC) blend, and its application in standardized
disinfectant efficacy testing. The included protocols are based on established AOAC
International and European Norms (EN) standards to guide researchers in evaluating the
bactericidal, fungicidal, and virucidal properties of disinfectant formulations containing
BARDAC 208M.

Introduction to BARDAC 208M

BARDAC 208M is a concentrated antimicrobial raw material that is a synergistic blend of alkyl
dimethyl benzyl ammonium chloride and dialkyl dimethyl ammonium chlorides.[1][2] This
combination of twin-chain and single-chain QACs results in a broad-spectrum disinfectant with
high efficacy against a wide range of microorganisms, including bacteria, fungi, and enveloped
viruses.[3][4] Its "fifth-generation” designation signifies its enhanced performance in the
presence of organic soil and hard water, making it a robust active ingredient for disinfectants
used in various settings such as healthcare, institutional, and industrial applications.[4][5]
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Chemical Composition of BARDAC 208M:

Component Percentage

Alkyl (C12-16) dimethyl benzyl ammonium

chloride 2%
Octyl decyl dimethyl ammonium chloride 24%
Dioctyl dimethyl ammonium chloride 9.6%
Didecyl dimethyl ammonium chloride 14.4%
Total Active Ingredients 80%
Inert Ingredients (Ethanol, Water) 20%

Mechanism of Action

The antimicrobial activity of BARDAC 208M is primarily due to the cationic nature of the
quaternary ammonium compounds. These positively charged molecules interact with the
negatively charged components of microbial cell membranes, such as phospholipids and
proteins. This interaction leads to the disruption of the cell membrane's integrity, causing
leakage of essential intracellular components and ultimately leading to cell death.
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Click to download full resolution via product page
Mechanism of action for BARDAC 208M.

Application in Standardized Efficacy Testing

The efficacy of disinfectants containing BARDAC 208M must be validated using standardized
methods to meet regulatory requirements, such as those set by the U.S. Environmental
Protection Agency (EPA) and the European Chemicals Agency (ECHA).[2][6] The most
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common standards for this purpose are those published by AOAC International and the
European Committee for Standardization (CEN).

AOAC International Standards

The AOAC Use-Dilution Test is a carrier-based method used to determine the bactericidal
efficacy of liquid disinfectants on hard, non-porous surfaces.[7][8]

Representative Bactericidal Efficacy Data (AOAC 955.15 & 964.02):

The following table illustrates the expected performance of a disinfectant formulated with
BARDAC 208M. Note: This data is representative of fifth-generation QAC disinfectants and
should be confirmed by specific testing of the final formulation.

Expected
Inoculum .
Contact . Result with
Test Level ) . Required
. . Time Soiling BARDAC
Organism (CFUIcarrier . Pass Rate
| (minutes) 208M
Formulation
Staphylococc 5% Fetal >57 out of 60
us aureus >1.0x 10M 10 Bovine carriers show  Pass
(ATCC 6538) Serum no growth
Pseudomona
) 5% Fetal >54 out of 60
S aeruginosa _ _
>1.0x 10M 10 Bovine carriers show Pass
(ATCC
Serum no growth
15442)
Salmonella
) 5% Fetal =59 out of 60
enterica . .
>1.0x 10™M 10 Bovine carriers show  Pass
(ATCC
Serum no growth
10708)

European Norms (EN)

European standards for disinfectant testing are comprehensive and include suspension tests,
quantitative carrier tests, and surface tests to evaluate bactericidal, fungicidal, yeasticidal, and
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virucidal activity.

This test evaluates the bactericidal activity of a disinfectant in suspension, simulating
conditions of use in food, industrial, domestic, and institutional areas.[9][10]

Representative Bactericidal Efficacy Data (EN 1276):

Expected Log

. Contact Time Soiling Required Log Reduction with
Test Organism . .. .
(minutes) Condition Reduction BARDAC 208M
Formulation

Pseudomonas
) Clean (0.3 g/L
aeruginosa 5 >5 >5

BSA)
(ATCC 15442)
Escherichia coli Clean (0.3 g/L
5 25 >5
(ATCC 10536) BSA)
Staphylococcus )
Dirty (3.0 g/L
aureus (ATCC 5 >5 >5
BSA)
6538)
Enterococcus _
) Dirty (3.0 g/L
hirae (ATCC 5 =5 >5
BSA)
10541)

This standard assesses the efficacy of disinfectants on a hard, non-porous surface without
mechanical action.[11][12][13]

Representative Fungicidal Efficacy Data (EN 13697):
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Expected Log

. Contact Time Soiling Required Log Reduction with
Test Organism . . .
(minutes) Condition Reduction BARDAC 208M
Formulation
Aspergillus
P ) .g ] Dirty (3.0 g/L
brasiliensis 15 >3 >3
BSA)
(ATCC 16404)
Candida albicans Dirty (3.0 g/L
15 >3 >3

(ATCC 10231)

BSA)

Disinfectants formulated with BARDAC 208M demonstrate efficacy against enveloped viruses.

[14] Testing is typically performed according to standards such as EN 14476.

Representative Virucidal Efficacy Data (EN 14476):

Expected
Log
Contact . Required Reduction
. Surrogate . Soiling .
Virus Type . Time . Log with
Virus . Condition .
(minutes) Reduction BARDAC
208M
Formulation
Enveloped o Clean (0.3
] Vaccinia virus 5 =24 >4
Viruses g/L BSA)

Experimental Protocols

The following are detailed protocols for key disinfectant efficacy tests.

AOAC Use-Dilution Test (Bactericidal)
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AOAC Use-Dilution Test Workflow.
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Methodology:

o Culture Preparation: Prepare a 48-hour broth culture of the test organism (e.g.,
Staphylococcus aureus ATCC 6538).

o Carrier Inoculation: Aseptically place 60 sterile stainless-steel penicylinders into the bacterial
culture for 15 minutes.

o Carrier Drying: Remove the carriers and dry them in a sterile petri dish in an incubator at
37°C for 40 minutes.

» Disinfectant Exposure: Prepare the desired use-dilution of the disinfectant formulation
containing BARDAC 208M. Place 10 mL of the disinfectant into 60 sterile test tubes.
Immerse one dried, contaminated carrier into each tube for the specified contact time
(typically 10 minutes) at 20°C.

o Neutralization and Incubation: After the contact time, transfer each carrier to a separate tube
containing a suitable neutralizer broth. Incubate the tubes at 37°C for 48 hours.

e Results: Observe each tube for turbidity, which indicates bacterial growth. The number of
tubes showing no growth is recorded. The disinfectant passes if the number of "no growth"
tubes meets the standard's requirement for the specific test organism.[8]

EN 1276 Quantitative Suspension Test (Bactericidal)
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'
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disinfectant

'
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EN 1276 Suspension Test Workflow.
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Methodology:

e Test Suspension: Prepare a standardized suspension of the test bacteria (e.g.,
Pseudomonas aeruginosa ATCC 15442).

o Test Conditions: The test is conducted at 20°C. An interfering substance (soiling) is added to
simulate practical conditions. "Clean" conditions use 0.3 g/L bovine serum albumin (BSA),
while "dirty" conditions use 3.0 g/L BSA.

e Procedure: A mixture is prepared containing 1 part bacterial suspension, 1 part interfering
substance, and 8 parts of the disinfectant solution at the test concentration. A control is
prepared with water instead of the disinfectant.

o Contact Time: The mixture is maintained for the specified contact time (e.g., 5 minutes).

» Neutralization and Plating: After the contact time, a sample is transferred to a validated
neutralizer. Serial dilutions are then plated on a suitable agar medium.

 Incubation and Counting: Plates are incubated, and the resulting colonies are counted.

e Log Reduction Calculation: The log reduction is calculated by comparing the number of
surviving bacteria in the disinfectant sample to the control sample. A log reduction of > 5 is
required for a pass.[9]

EN 13697 Quantitative Surface Test
(Bactericidal/Fungicidal)
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EN 13697 Surface Test Workflow.
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Methodology:

¢ Inoculum Preparation: A suspension of the test organism (e.g., Aspergillus brasiliensis ATCC
16404) is prepared with the appropriate interfering substance.

» Surface Inoculation: A defined volume of the inoculum is spread onto a stainless-steel
surface and allowed to dry, forming a microbial film.

» Disinfectant Application: The test disinfectant is applied to the dried film, ensuring complete
coverage.

o Contact Time: The surface is left for the specified contact time (e.g., 15 minutes) at the test
temperature (e.g., 20°C).

» Neutralization and Recovery: The surface is transferred to a validated neutralizer, and
microorganisms are recovered from the surface.

e Enumeration: The number of surviving microorganisms is determined by plating serial
dilutions.

e Log Reduction Calculation: The log reduction is calculated by comparing the number of

survivors to a control surface treated with water. A log reduction of > 4 for bacteria and = 3 for

fungi is required to pass.[12]

Conclusion

BARDAC 208M is a versatile and effective active ingredient for the formulation of high-
performance disinfectants. Its broad-spectrum antimicrobial activity, coupled with its resilience
in challenging environmental conditions, makes it suitable for a wide array of applications. The
protocols and representative data provided in these application notes serve as a guide for
researchers and formulators to effectively evaluate and validate the efficacy of their disinfectant
products according to internationally recognized standards. It is imperative that all testing is
conducted in a qualified laboratory and that the specific requirements of the relevant regulatory
bodies are followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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